Cas no 2248353-06-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-acetamido-3-phenylpropanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-acetamido-3-phenylpropanoate
• CAS No: 2248353-06-0
• MF: C₁₉H₁₆N₂O₅
• MW: 352.340744972229
• CID: 6410680
• PubChem ID: 165732011
• Update Time: 2025-05-25

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-acetamido-3-phenylpropanoate Chemical and Physical Properties

Names and Identifiers

• 2248353-06-0
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-acetamido-3-phenylpropanoate
• EN300-6518852

• Inchi： 1S/C19H16N2O5/c1-12(22)20-16(13-7-3-2-4-8-13)11-17(23)26-21-18(24)14-9-5-6-10-15(14)19(21)25/h2-10,16H,11H2,1H3,(H,20,22)
• InChI Key： KMDUAPOQAHFKDM-UHFFFAOYSA-N
• SMILES： O(C(CC(C1C=CC=CC=1)NC(C)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 352.10592162g/mol
• Monoisotopic Mass: 352.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 92.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-acetamido-3-phenylpropanoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-acetamido-3-phenylpropanoate (CAS No: 2248353-06-0)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-acetamido-3-phenylpropanoate, identified by the CAS number 2248353-06-0, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of heterocyclic derivatives, featuring a fused system of an isoindole ring with functionalized side chains. The presence of both carbonyl and amide functionalities makes it a versatile intermediate for the development of novel therapeutic agents.

The molecular structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-acetamido-3-phenylpropanoate encompasses several key pharmacophoric elements that are highly relevant to modern drug discovery. The isoindole core is known for its structural stability and biological activity, often serving as a scaffold in the design of molecules targeting neurological and inflammatory disorders. The acetoamido group at the C3 position introduces a polar amide functionality, which can enhance solubility and binding affinity to biological targets. Additionally, the phenyl substituent at the C3 position further modulates electronic and steric properties, contributing to the compound's pharmacological profile.

In recent years, there has been a surge in research focused on isoindole derivatives due to their potential applications in medicinal chemistry. Studies have demonstrated that modifications of the isoindole scaffold can lead to compounds with improved efficacy and reduced toxicity. For instance, derivatives with similar structural motifs have been explored as inhibitors of enzymes involved in cancer metabolism and as modulators of neurotransmitter receptors. The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-acetamido-3-phenylpropanoate represents a promising candidate in this context, as its unique functionalization may confer novel biological activities.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-acetamido-3-phenylpropanoate involves multi-step organic transformations that require precise control over reaction conditions. Key synthetic strategies include cyclization reactions to form the isoindole core, followed by functional group interconversions to introduce the acetoamido and phenyl substituents. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing the environmental impact of large-scale production. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing complex molecular architectures with high regioselectivity.

The pharmacological evaluation of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-ylyl 3-acetamido--phenylpropanoate has revealed intriguing interactions with various biological targets. Preclinical studies suggest that this compound may exhibit anti-inflammatory properties by modulating cytokine production and inhibiting key signaling pathways involved in inflammation. Additionally, its structural similarity to known bioactive molecules has prompted investigations into its potential as an antiviral or anticancer agent. Computational modeling has been instrumental in predicting binding affinities and identifying optimal analogs for further optimization.

One of the most compelling aspects of 1,3-dioxo--dihydro--H--isoindol--ylyl 33-acetamidophenylpropanoate is its potential for further derivatization to generate a library of compounds with tailored pharmacological properties. By systematically varying substituents on the isoindole core or introducing additional functional groups, researchers can explore new chemical space and uncover novel therapeutic entities. This approach aligns with current trends in drug discovery that emphasize diversity-oriented synthesis (DOS) to accelerate the development of next-generation drugs.

The role of computational chemistry in studying CAS No: 2248353060 cannot be overstated. Molecular dynamics simulations have provided insights into how this compound interacts with biological macromolecules at an atomic level. These studies have helped rationalize observed biological activities and guide medicinal chemists in designing more potent derivatives. Furthermore, machine learning models have been trained on large datasets containing isoindole derivatives to predict their pharmacokinetic profiles and metabolic stability.

As research continues to evolve, the applications of 1--dioxo--dihydro--H--isoindol--ylyl 33-acetamidophenylpropanoate are likely to expand beyond traditional pharmaceuticals. Its unique structural features make it a valuable building block for materials science applications as well, such as in the development of organic semiconductors or luminescent materials. The interdisciplinary nature of this research underscores the importance of collaboration between synthetic chemists、biologists、and engineers to harness the full potential of this class of compounds.

In conclusion,CAS No: 2248353060 represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules。 Its synthesis、pharmacological evaluation、and computational studies highlight its significance as a research tool and potential therapeutic agent。 As our understanding of biochemical pathways continues to grow，compounds like 1--dioxo--dihydro--H--isoindol--ylyl 33-acetamidophenylpropanoate will undoubtedly play a crucial role in addressing some of today's most pressing medical challenges。